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Compound of Interest

Compound Name: 2-Octanol

Cat. No.: B043104 Get Quote

Proper handling and disposal of 2-Octanol are critical for ensuring laboratory safety and

environmental compliance. As a combustible liquid and an irritant, strict adherence to

established protocols is essential. This guide provides detailed procedures for researchers,

scientists, and drug development professionals to manage 2-Octanol waste safely and

effectively.

Immediate Safety and Handling
Before handling 2-Octanol, ensure that an eyewash station and safety shower are readily

accessible.[1] The chemical is a combustible liquid that can cause serious eye and skin

irritation.[1][2][3] In the event of a fire, use dry sand, dry chemical, or alcohol-resistant foam to

extinguish it.[4][5]

Personal Protective Equipment (PPE): Always wear the following PPE when handling 2-
Octanol:

Eye and Face Protection: Chemical safety goggles are mandatory. A full-length face shield is

recommended if there is a risk of splashing.[1]

Skin Protection: Use chemically resistant gloves, such as nitrile or neoprene, and wear a lab

coat or other protective clothing.[1]

Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhaling vapors.[1]
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Quantitative Safety Data
The following table summarizes key safety and physical property data for 2-Octanol.

Property Value

Molecular Formula C₈H₁₈O

Molecular Weight 130.23 g/mol

Appearance Colorless liquid

Flash Point 60-71 °C (140-160 °F)

Boiling Point 174-181 °C

Melting Point -38 °C

Specific Gravity 0.81 g/cm³

Solubility
Slightly soluble in water; miscible with alcohol

and ether

Step-by-Step Disposal Procedure
Disposal of 2-Octanol and materials contaminated with it must comply with all federal, state,

and local regulations.[6] Do not dispose of 2-Octanol with household garbage or pour it down

the drain.[2]

Step 1: Waste Collection and Segregation

Collect all waste containing 2-Octanol, including unused product and contaminated

materials (e.g., gloves, absorbent paper), in a designated and clearly labeled waste

container.[1]

Ensure the container is sealed to prevent the release of vapors.[1]

Do not mix 2-Octanol waste with other waste streams unless permitted by your institution's

waste management plan.

Step 2: Handling Spills
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For Small Spills:

Shut off all ignition sources in the area.[6]

Absorb the spill using an inert material such as sand, earth, or vermiculite.[1][6]

Place the absorbent material into a sealed, properly labeled container for disposal.[1][7]

For Large Spills:

Evacuate personnel to a safe area.[8]

Ventilate the spill area.[5]

Contain the spill using diking or other methods to prevent it from entering drains or

waterways.[2][8]

Follow your institution's specific emergency procedures for large chemical spills, which

may involve contacting trained response staff.[2]

Step 3: Final Disposal

The primary method for disposal is to engage a licensed professional waste disposal service.

[4]

This combustible material may be burned in a chemical incinerator that is equipped with an

afterburner and a scrubber.[4]

It is the responsibility of the waste generator to properly characterize all waste materials

according to applicable regulations.[2]

Always dispose of the container and its unused contents in accordance with federal, state,

and local requirements.[8]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-Octanol.
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Waste Generated
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Caption: Logical workflow for the safe disposal of 2-Octanol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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